Cas no 124499-37-2 (1,4-Dioxaspiro4.5decane-8-acetonitrile)

• Product Name: 1,4-Dioxaspiro4.5decane-8-acetonitrile
• CAS No: 124499-37-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD09037894
• CID: 137400
• PubChem ID: 10241426
• Update Time: 2025-04-19

1,4-Dioxaspiro4.5decane-8-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane-8-acetonitrile
• 2-(1,4-dioxaspiro[4.5]decan-8-yl)acetonitrile
• 4-cyanomethyl-1,1-ethylenedioxycyclohexane
• AB2825
• (1,4-Dioxa-spiro[4.5]dec-8-yl)-acetonitrile
• SB32150
• 8-cyanomethyl-1,4-dioxaspiro[4.5]decane
• SCHEMBL7475971
• MFCD09037894
• DTXSID90437144
• AKOS006332099
• AS-44656
• 124499-37-2
• ZEA49937
• FT-0690897
• 3-CHLORO-BENZIMIDICACIDETHYLESTER
• SY243627
• BLIRGGYUBXDIHJ-UHFFFAOYSA-N
• 1,4-Dioxaspiro4.5decane-8-acetonitrile

• MDL： MFCD09037894
• Inchi： 1S/C10H15NO2/c11-6-3-9-1-4-10(5-2-9)12-7-8-13-10/h9H,1-5,7-8H2
• InChI Key： BLIRGGYUBXDIHJ-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(CC#N)CC2

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25000
• LogP: 1.83338